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Compound of Interest

Compound Name: Pent-4-ynal

Cat. No.: B2653755

Reduction to Primary Alcohol

The reduction of the aldehyde group in Pent-4-ynal to a primary alcohol, Pent-4-yn-1-ol, is a
fundamental transformation. This is typically achieved with high chemoselectivity using hydride
reducing agents, which selectively attack the carbonyl group without affecting the alkyne.
Sodium borohydride (NaBHa4) is a mild and common reagent for this purpose, offering excellent
yields and operational simplicity.[2][3] More powerful reagents like lithium aluminum hydride
(LiAlH4) can also be used but require stricter anhydrous conditions.[3]
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Mechanism of Jones Oxidation
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Wittig Reaction Mechanism
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[2+2] Cycloaddition
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Reductive Amination Workflow

1. Imine Formation ) )
@ ( Pent-4-ynal ) (Acid catalyzed) > ( IR (6Th | 2. Hydride Reduction >{ Amine Product ]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Aldehyde group reactions of Pent-4-ynal]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2653755#aldehyde-group-reactions-of-pent-4-ynal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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